Estra-1,3,5(10)-triene-11,17-dione, 3-hydroxy-, (9beta)-
Estra-1,3,5(10)-triene-11,17-dione, 3-hydroxy-, (9beta)-
Brand Name:
Vulcanchem
CAS No.:
17391-44-5
VCID:
VC0108321
InChI:
InChI=1S/C18H20O3/c1-18-9-15(20)17-12-5-3-11(19)8-10(12)2-4-13(17)14(18)6-7-16(18)21/h3,5,8,13-14,17,19H,2,4,6-7,9H2,1H3/t13-,14-,17-,18-/m0/s1
SMILES:
CC12CC(=O)C3C(C1CCC2=O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H20O3
Molecular Weight:
284.3 g/mol
Estra-1,3,5(10)-triene-11,17-dione, 3-hydroxy-, (9beta)-
CAS No.: 17391-44-5
Main Products
VCID: VC0108321
Molecular Formula: C18H20O3
Molecular Weight: 284.3 g/mol
| CAS No. | 17391-44-5 |
|---|---|
| Product Name | Estra-1,3,5(10)-triene-11,17-dione, 3-hydroxy-, (9beta)- |
| Molecular Formula | C18H20O3 |
| Molecular Weight | 284.3 g/mol |
| IUPAC Name | (8S,9R,13S,14S)-3-hydroxy-13-methyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-11,17-dione |
| Standard InChI | InChI=1S/C18H20O3/c1-18-9-15(20)17-12-5-3-11(19)8-10(12)2-4-13(17)14(18)6-7-16(18)21/h3,5,8,13-14,17,19H,2,4,6-7,9H2,1H3/t13-,14-,17-,18-/m0/s1 |
| Standard InChIKey | WKUQOYYYFVBROI-USJZOSNVSA-N |
| Isomeric SMILES | C[C@]12CC(=O)[C@@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CC(=O)C3C(C1CCC2=O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CC(=O)C3C(C1CCC2=O)CCC4=C3C=CC(=C4)O |
| Synonyms | (9β)-3-Hydroxyestra-1,3,5(10)-triene-11,17-dione |
| PubChem Compound | 14844527 |
| Last Modified | Nov 11 2021 |
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